1-((2-Ethoxy-4-methylphenyl)sulfonyl)-4-(o-tolyl)piperazine

• IUPAC Name: 1-(2-ethoxy-4-methylphenyl)sulfonyl-4-(2-methylphenyl)piperazine
• InChI: InChI=1S/C20H26N2O3S/c1-4-25-19-15-16(2)9-10-20(19)26(23,24)22-13-11-21(12-14-22)18-8-6-5-7-17(18)3/h5-10,15H,4,11-14H2,1-3H3
• InChI Key: BITKFGKIYAZJAR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C)S(=O)(=O)N2CCN(CC2)C3=CC=CC=C3C
• Molecular Formula: C20H26N2O3S
• Molecular Weight: 374.5 g/mol

Description

1-((2-Ethoxy-4-methylphenyl)sulfonyl)-4-(o-tolyl)piperazine, also known as EMD-386088, is a chemical compound that belongs to the class of piperazine derivatives. It was first synthesized in 2008 by a team of chemists at Merck & Co. as a potential treatment for anxiety and depression. Since then, EMD-386088 has been the subject of several scientific studies, which have explored its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

The exact mechanism of action of 1-((2-Ethoxy-4-methylphenyl)sulfonyl)-4-(o-tolyl)piperazine is not fully understood, but it is believed to act as a selective serotonin receptor agonist. Specifically, it has been shown to bind to the 5-HT1A receptor, which is involved in the regulation of anxiety and mood. By activating this receptor, 1-((2-Ethoxy-4-methylphenyl)sulfonyl)-4-(o-tolyl)piperazine may increase the levels of serotonin in the brain, which can lead to its anxiolytic and antidepressant effects.
Biochemical and Physiological Effects
1-((2-Ethoxy-4-methylphenyl)sulfonyl)-4-(o-tolyl)piperazine has been shown to have several biochemical and physiological effects in animal models. It has been shown to increase the levels of serotonin and dopamine in the brain, which are neurotransmitters involved in mood regulation. It has also been shown to decrease the levels of corticosterone, a hormone involved in the stress response. Additionally, 1-((2-Ethoxy-4-methylphenyl)sulfonyl)-4-(o-tolyl)piperazine has been shown to increase neurogenesis, the formation of new neurons, in the hippocampus, a brain region involved in memory and learning.

Advantages and Limitations for Lab Experiments

1-((2-Ethoxy-4-methylphenyl)sulfonyl)-4-(o-tolyl)piperazine has several advantages for lab experiments. It is a well-characterized compound with a known synthesis method, making it easy to obtain and use in experiments. It has also been shown to have consistent effects in animal models, making it a reliable tool for studying anxiety, depression, and other related conditions. However, 1-((2-Ethoxy-4-methylphenyl)sulfonyl)-4-(o-tolyl)piperazine also has some limitations. It has not been extensively studied in humans, so its safety and efficacy in humans are not fully known. Additionally, its mechanism of action is not fully understood, which limits its potential for drug development.

Future Directions

There are several future directions for research on 1-((2-Ethoxy-4-methylphenyl)sulfonyl)-4-(o-tolyl)piperazine. One potential direction is to further investigate its mechanism of action, which could lead to the development of more selective and effective drugs for anxiety, depression, and other related conditions. Another direction is to study its potential as a cognitive enhancer, as well as its effects on neurogenesis and other brain functions. Finally, more research is needed to determine the safety and efficacy of 1-((2-Ethoxy-4-methylphenyl)sulfonyl)-4-(o-tolyl)piperazine in humans, which could pave the way for its use as a therapeutic agent.

Synthesis Methods

The synthesis of 1-((2-Ethoxy-4-methylphenyl)sulfonyl)-4-(o-tolyl)piperazine involves several steps, starting with the reaction of 2-ethoxy-4-methylphenylsulfonyl chloride with o-toluidine to produce 2-ethoxy-4-methylphenylsulfonyl-o-toluidine. This intermediate is then reacted with piperazine in the presence of a catalyst to yield the final product, 1-((2-Ethoxy-4-methylphenyl)sulfonyl)-4-(o-tolyl)piperazine. The synthesis of 1-((2-Ethoxy-4-methylphenyl)sulfonyl)-4-(o-tolyl)piperazine has been optimized to achieve high yields and purity, making it suitable for further research.

Scientific Research Applications

1-((2-Ethoxy-4-methylphenyl)sulfonyl)-4-(o-tolyl)piperazine has been shown to have anxiolytic and antidepressant effects in animal models, suggesting its potential as a treatment for anxiety and depression in humans. It has also been studied for its potential as a cognitive enhancer, with some studies showing improved memory and learning in animal models. Furthermore, 1-((2-Ethoxy-4-methylphenyl)sulfonyl)-4-(o-tolyl)piperazine has been investigated for its potential as a treatment for neuropathic pain, with promising results in animal models.